Cas no 1806148-88-8 (3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1806148-88-8
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4840405
• Update Time: 2025-08-02

3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-6-2-5(18-8(9,10)11)4(3-14)12-7(6)13(15)16/h2,14H,3H2,1H3
• InChI Key： DBUGWJZACNIDNC-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C([N+](=O)[O-])N=C1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol

Comprehensive Overview of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806148-88-8)

3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806148-88-8) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyridine derivatives family, characterized by the presence of methoxy, nitro, and trifluoromethoxy functional groups. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The growing interest in 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol is closely tied to the rising demand for heterocyclic compounds in modern chemistry. Researchers are increasingly exploring its potential applications in medicinal chemistry, where it serves as a building block for targeted therapies. Its nitro and trifluoromethoxy groups enhance its reactivity, enabling precise modifications for structure-activity relationship (SAR) studies. This aligns with the current trend of personalized medicine and high-throughput screening in drug discovery.

In the agrochemical sector, 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol is being investigated for its role in developing next-generation pesticides with improved efficacy and environmental safety. The trifluoromethoxy moiety, in particular, is known to enhance the lipophilicity and metabolic stability of agrochemicals, addressing the industry's need for sustainable solutions. This resonates with global discussions on green chemistry and reduced ecological footprint in agricultural practices.

The synthesis of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol involves multi-step organic reactions, including nitration, etherification, and hydroxymethylation. These processes are optimized to achieve high yields and purity, catering to the stringent requirements of GMP-compliant production. Recent advancements in flow chemistry and catalysis have further streamlined its manufacturing, reducing waste and energy consumption—a key consideration for cost-effective scaling.

From a commercial perspective, CAS No. 1806148-88-8 is gaining traction in the fine chemicals market, with suppliers highlighting its high purity grades (>98%) for research applications. Its stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for laboratories focusing on lead optimization and molecular design. Analysts project steady growth in its demand, driven by expanding R&D budgets in biopharma and agriscience sectors.

Safety profiles of 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol are well-documented, emphasizing proper handling protocols such as PPE usage and ventilation controls. While not classified as hazardous under standard regulations, its nitroaromatic nature warrants caution during thermal processing. These guidelines align with broader industry shifts toward responsible chemical management and occupational health standards.

Emerging studies suggest potential applications of this compound in material science, particularly in designing functional polymers with tailored electronic properties. The electron-withdrawing effects of its substituents could enable innovations in organic semiconductors or sensor technologies—an exciting intersection with the Internet of Things (IoT) revolution.

In summary, 3-Methoxy-2-nitro-5-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1806148-88-8) represents a versatile chemical entity at the forefront of interdisciplinary research. Its relevance spans drug discovery, sustainable agriculture, and advanced materials, reflecting the compound's adaptability to diverse scientific challenges. As innovation accelerates across these domains, this pyridine derivative is poised to play an increasingly pivotal role in shaping future technological breakthroughs.